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Compound of Interest

Compound Name: Ivermectin-d2
Cat. No.: B1152760
Get Quote
\ J

Introduction & Scope

Ivermectin-d2 is a stable isotope-labeled analog of lvermectin, utilized primarily as an internal
standard for quantification via LC-MS/MS. While often handled in milligram quantities, its
disposal requires strict adherence to safety protocols due to the parent compound's potent
biological activity.

The Core Directive: Treat Ivermectin-d2 with the same high-level precautions as non-labeled
Ivermectin. It is a potent neurotoxin to invertebrates and presents a severe long-term hazard to
the aquatic environment. Under no circumstances should this compound or its rinsates be
discharged into municipal wastewater systems.[1]

Chemical Profile
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Property Data Relevance to Disposal
CAS No. 70288-86-7 (Unlabeled) Regulatory tracking

- Soluble in Methanol, Requires organic solvent for
Solubility

Acetonitrile; Insoluble in Water decontamination

Aquatic Toxicity Category 1 (Very Toxic) Zero-discharge policy required

) B ) Amber glass containment;
- Light-sensitive; susceptible to ) )
Stability ) ) avoid strong bases in waste
alkaline hydrolysis
streams

Hazard Identification & Risk Assessment

Before initiating disposal, the operator must acknowledge the specific hazards associated with

avermectins.

o Environmental Hazard: Ivermectin is highly toxic to aquatic organisms (LC50 ~0.3 pg/L for
Oncorhynchus mykiss). It binds tightly to sediment and persists, disrupting local ecosystems.

o Acute Toxicity: Harmful if swallowed or inhaled. High exposure can modulate GABA-gated
chloride channels in the mammalian nervous system.

o Teratogenicity: Suspected of damaging fertility or the unborn child (GHS Category 2).

Disposal Workflows
Decision Matrix

The following logic gate determines the correct waste stream for your material.
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Start: Identify Waste Type

Is it Solid? Is it Trace/Contaminated?
(Powder, Expired Vials) (Tips, Glassware, Syringes)

Is it Liquid?
(Stock Solutions, Solvents)

Stream A: Solid Hazardous Waste Ves Decontamination Step
(High-Temp Incineration) (Triple Rinse with MeOH)

Cleaned Glass/Tips

Stream B: Organic Solvent Waste

(Halogenated/Non-Halogenated) Stream C: Chemically Contaminated Sharps

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Ivermectin-d2 waste streams.

Detailed Protocols
Stream A: Solid Waste (Expired Vials/Powder)

+ Containment: Do not empty the vial. Keep the substance in its original amber glass
container.

¢ Secondary Packaging: Place the vial into a sealable, clear polyethylene bag (Ziploc style) to
contain any potential breakage.

o Labeling: Apply a hazardous waste label.
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o Mandatory Text: "Toxic Solid, Organic, N.O.S.[2] (Ivermectin-d2)."

o Hazard Check: Toxic, Environmental Hazard.[3][4]

» Disposal: Transfer to the facility's High-Temperature Incineration bin.

Stream B: Liquid Waste (Stock Solutions)

e Solvent Compatibility: Ivermectin-d2 is typically dissolved in Methanol (MeOH) or
Acetonitrile (ACN). Ensure the waste container is compatible with these solvents (HDPE or
Glass).

e Segregation: Do not mix with strong acids or oxidizers.
o Transfer: Pour the solution into the "Organic Solvent Waste" carboy.

» Record Keeping: Log the volume and concentration (e.g., "10 mL of 100 pg/mL Ivermectin-
d2 in MeOH") on the waste manifest.

Stream C: Trace Contamination (Glassware & Consumables)

Scientific Rationale: lvermectin is lipophilic and "sticky." A simple water wash will not remove it,
leading to potential cross-contamination (ghost peaks in MS) and environmental release.

e The Triple Rinse Rule:

o Rinse the glassware/syringe three times with a compatible organic solvent (Methanol or
Acetone).

o Crucial: Collect all rinsate into the Stream B (Liquid Waste) container. Do not rinse down
the sink.

o Final Wash: After the solvent rinse, wash glassware with detergent and water as normal.

» Disposable Tips/Vials: If the item is disposable (pipette tips), place them directly into a
chemically contaminated sharps/biohazard bin destined for incineration.

Decontamination & Spill Response[1][5]
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Spill Management

In the event of a spill, immediate action is required to prevent surface binding and
aerosolization.

Spill Type Protocol

1. Evacuate area of unnecessary personnel.2.
Don PPE (Double nitrile gloves, N95
] mask/respirator, lab coat).3. Cover powder with
Powder Spill ]
damp paper towels (to prevent dust).4. Wipe up
and place in hazardous waste bag.5. Clean area

with Methanol followed by soap and water.

1. Absorb with inert material (vermiculite or spill

pads).2. Place absorbent in hazardous waste
Liquid Spill container.3. Scrub surface with

Methanol/Ethanol to solubilize residues.4. Final

wash with detergent.

Analytical Verification (Self-Validating System)

To ensure your decontamination procedure is effective (e.g., for reusable glass reservoirs):
o Perform the cleaning protocol.[1][3][5][6][7]
e Perform a "blank run" on the LC-MS/MS using the final rinsate.

o Pass Criteria: No peak detection at the lvermectin-d2 transition (m/z 877.5 > [Daughter
lon]).

Regulatory & Compliance Context

o EPA (USA): Ivermectin is not P-listed, but it is considered a characteristic hazardous waste
due to toxicity. It must be managed under RCRA guidelines for toxic waste.

« Incineration: This is the only acceptable destruction method. Ivermectin degrades rapidly in
light but is persistent in soil/sediment. High-temperature incineration (>1000°C) ensures
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complete mineralization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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